Cas no 2097940-36-6 ((2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one
• CAS No: 2097940-36-6
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 5469644
• Update Time: 2025-07-17

(2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C13H13N3O3S/c17-13(4-3-10-2-1-7-18-10)16-6-5-11(9-16)19-12-8-14-20-15-12/h1-4,7-8,11H,5-6,9H2/b4-3+
• InChI Key： OYRGDYFOGJDAOS-ONEGZZNKSA-N
• SMILES： S1N=CC(=N1)OC1CN(C(/C=C/C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 291.06776246 g/mol
• Monoisotopic Mass: 291.06776246 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 291.33
• XLogP3: 1.6
• Topological Polar Surface Area: 96.7

Additional information on (2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one

Comprehensive Analysis of (2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 2097940-36-6)

The compound (2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one, with the CAS No. 2097940-36-6, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a furan ring, a 1,2,5-thiadiazole moiety, and a pyrrolidine scaffold, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting signaling pathways for therapeutic interventions.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting chronic diseases and rare genetic disorders. The (2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one stands out due to its hybrid structure, which combines heterocyclic motifs known for their bioactivity. This compound's drug-likeness and ADME properties (absorption, distribution, metabolism, and excretion) are under active investigation, as these factors are critical for its potential translation into clinical use.

The synthesis of CAS No. 2097940-36-6 involves multi-step organic reactions, including cross-coupling and cyclization strategies, which are of great interest to synthetic chemists. Its 1,2,5-thiadiazole component, in particular, is a sought-after pharmacophore due to its electron-withdrawing properties and ability to enhance molecular interactions with biological targets. This has led to a growing body of literature exploring its role in structure-activity relationship (SAR) studies.

From a commercial perspective, (2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one is available as a research chemical for academic and industrial laboratories. Its applications span high-throughput screening (HTS) and fragment-based drug design, where it serves as a valuable tool for identifying new lead compounds. The compound's IC50 values and binding affinity data are frequently requested by researchers, reflecting its relevance in modern drug discovery pipelines.

Environmental and safety considerations are also paramount when working with CAS No. 2097940-36-6. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. The compound's stability under various conditions (e.g., temperature, pH) is a topic of ongoing research, particularly for formulations intended for long-term storage or in vivo studies.

In the context of artificial intelligence (AI) and machine learning (ML) in drug discovery, (2E)-3-(furan-2-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]prop-2-en-1-one has been featured in computational studies predicting its target engagement and off-target effects. These in silico approaches complement experimental data, accelerating the identification of its therapeutic potential. As the pharmaceutical industry embraces digital transformation, compounds like this are increasingly analyzed using cheminformatics tools and bioactivity databases.

Looking ahead, the versatility of CAS No. 2097940-36-6 positions it as a key player in interdisciplinary research. Its applications may extend beyond traditional drug discovery into areas such as chemical biology and diagnostic probe development. With continued exploration, this compound could contribute to breakthroughs in personalized medicine and targeted therapies, addressing unmet medical needs in oncology, neurology, and immunology.